Cas no 218456-06-5 (N4-(2-Bromoethyl)-3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxamide)

• Product Name: N4-(2-Bromoethyl)-3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxamide
• CAS No: 218456-06-5
• MF: C₁₃H₁₁BrCl₂N₂O₂
• MW: 378.048640489578
• CID: 243495
• PubChem ID: 2774336
• Update Time: 2025-10-25

N4-(2-Bromoethyl)-3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxamide,N-(2-bromoethyl)-3-(2,6-dichlorophenyl)-5-methyl-
• N-(2-bromoethyl)-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide
• 4-Isoxazolecarboxamide,N-(2-bromoethyl)-3-(2,6-dichlorophenyl)-5-methyl
• N4-(2-BROMOETHYL)-3-(2,6-DICHLOROPHENYL)-5-METHYLISOXAZOLE-4-CARBOXAMIDE
• 218456-06-5
• N-(2-Bromoethyl)-3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxamide
• MFCD00275589
• DTXSID50378988
• N4-(2-Bromoethyl)-3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carbo xamide
• C13H11BrCl2N2O2
• N4-(2-Bromoethyl)-3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxamide

• Inchi： 1S/C13H11BrCl2N2O2/c1-7-10(13(19)17-6-5-14)12(18-20-7)11-8(15)3-2-4-9(11)16/h2-4H,5-6H2,1H3,(H,17,19)
• InChI Key： LDDFVSYSSXXNKH-UHFFFAOYSA-N
• SMILES： BrCCNC(C1=C(C)ON=C1C1C(=CC=CC=1Cl)Cl)=O

Computed Properties

• Exact Mass: 375.93800
• Monoisotopic Mass: 375.93810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.13000
• LogP: 4.47240

Additional information on N4-(2-Bromoethyl)-3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxamide

Research Briefing on N4-(2-Bromoethyl)-3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxamide (CAS: 218456-06-5)

N4-(2-Bromoethyl)-3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxamide (CAS: 218456-06-5) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of N4-(2-Bromoethyl)-3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxamide as a versatile intermediate in the synthesis of biologically active molecules. The compound's unique structural features, including the isoxazole ring and the bromoethyl moiety, make it a valuable building block for the development of novel pharmacophores. Researchers have explored its utility in the design of enzyme inhibitors, particularly targeting kinases and other signaling proteins involved in disease pathways.

One of the key areas of investigation has been the compound's potential as a covalent inhibitor. The presence of the bromoethyl group allows for selective alkylation of nucleophilic residues in target proteins, enabling irreversible binding and prolonged pharmacological effects. Recent in vitro studies have demonstrated its efficacy in inhibiting specific cancer-associated kinases, with promising results in cell-based assays. These findings suggest that derivatives of this compound could be further optimized for anticancer drug development.

In addition to its applications in oncology, N4-(2-Bromoethyl)-3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxamide has been investigated for its anti-inflammatory properties. Preliminary studies indicate that the compound can modulate the activity of key inflammatory mediators, potentially offering a new approach to treating chronic inflammatory conditions. However, further research is needed to elucidate its mechanism of action and evaluate its safety profile in vivo.

The synthesis of N4-(2-Bromoethyl)-3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxamide has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in high-throughput screening and structure-activity relationship studies. Researchers have reported optimized reaction conditions that improve yield and purity, which are critical for its application in drug discovery programs.

Despite its promising potential, challenges remain in the development of N4-(2-Bromoethyl)-3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxamide-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through systematic medicinal chemistry optimization. Future research directions may include the design of prodrugs or the incorporation of this scaffold into more complex molecular architectures to enhance its pharmacological properties.

In conclusion, N4-(2-Bromoethyl)-3-(2,6-dichlorophenyl)-5-methylisoxazole-4-carboxamide represents a promising chemical entity with diverse applications in drug discovery. Its unique structural features and biological activity make it a valuable tool for researchers exploring new therapeutic avenues. Continued investigation into its mechanism of action and optimization of its pharmacological profile will be essential for translating these findings into clinically relevant therapies.